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Compound of Interest

Compound Name: zinc;trihydrate

Cat. No.: B10817669

Get Quote

This technical guide provides a comprehensive overview of zinc citrate trihydrate, focusing on

its chemical properties, synthesis, and its role in biological signaling pathways. This document

is intended for researchers, scientists, and professionals in drug development who are

interested in the applications and characteristics of this compound.

Core Chemical Properties
Zinc citrate trihydrate is an organic zinc salt that is a common source of zinc in dietary

supplements and pharmaceutical products. It is valued for its high zinc content and

bioavailability. While the term "zinc trihydrate" can be ambiguous, it most commonly refers to

zinc citrate trihydrate. A dihydrate form of zinc citrate also exists.

The following table summarizes the key quantitative data for zinc citrate trihydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10817669#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula (C₆H₅O₇)₂Zn₃·3H₂O[1] or C₁₂H₁₆O₁₇Zn₃[2]

Molecular Weight

Approximately 628.3 g/mol . Specific values

from sources include 628.29 g/mol [1], 628.4

g/mol [2], and 628.32 g/mol [3].

Synonyms Trizinc dicitrate, Citric acid zinc salt trihydrate[1]

CAS Number 546-46-3[1] or 178326-57-3[2]

Appearance White to almost white crystalline powder.[1]

Solubility Slightly soluble in water, soluble in diluted acids.

Experimental Protocols: Synthesis of Zinc Citrate
Trihydrate
Several methods for the synthesis of zinc citrate trihydrate have been documented, typically

involving the reaction of a zinc source with citric acid.

This method involves the direct reaction of citric acid with either zinc carbonate or zinc oxide.

Protocol:

A solution of citric acid is prepared by dissolving it in deionized water and heating it to

between 75°C and 85°C. The solution is then filtered.

Zinc carbonate or zinc oxide is slowly added to the heated citric acid solution to initiate a

neutralization reaction.

The mixture is continuously stirred and heated to a temperature of 90-95°C for 20-30

minutes.

Following the reaction, the mixture undergoes centrifugation for dehydration.

The resulting solid is dried at 85-95°C to yield zinc citrate trihydrate.[2]
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The chemical reactions for this process are:

3ZnCO₃ + 2C₆H₈O₇ → Zn₃(C₆H₅O₇)₂·3H₂O + 3CO₂↑

3ZnO + 2C₆H₈O₇ → Zn₃(C₆H₅O₇)₂·3H₂O[2]

This alternative method utilizes a catalyst to facilitate the synthesis.

Protocol:

Citric acid and deionized water are added to a reaction vessel and heated to 55-65°C with

stirring.

A zinc compound, such as zinc carbonate or zinc nitrate, is added to the solution.

After the complete addition of the zinc compound, a catalyst and aids are introduced.

The mixture is then stirred and heated to a reaction temperature of 75-85°C for 5-10

minutes.

After the reaction, the solution is centrifuged and filtered. The resulting solids are washed

sequentially with water and absolute ethyl alcohol.

The final product is obtained after vacuum drying.[1]
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Workflow for the synthesis of Zinc Citrate Trihydrate.

Role in Cellular Signaling
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Extracellular zinc, including in the form of zinc-citrate, has been shown to play a significant role

in regulating the growth and survival of prostate cancer cells. This regulation is mediated

through a putative zinc-sensing receptor (ZnR).

In prostate cancer cell lines such as PC-3 and DU-145, extracellular zinc and zinc-citrate

trigger a metabotropic calcium (Ca²⁺) rise. This signaling cascade involves a Gq-coupled

receptor, consistent with the activity of a zinc-sensing receptor.

Pathway Details:

Extracellular zinc-citrate binds to and activates the Gq-coupled zinc-sensing receptor (ZnR).

Activation of the Gq protein stimulates phospholipase C (PLC).

PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol

1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular

calcium stores.

This signaling cascade can lead to the activation of downstream pathways such as ERK and

Akt, ultimately influencing cell growth and survival.[4]

Interestingly, sustained application of zinc-citrate at physiological concentrations can lead to the

desensitization of this signaling pathway, which may have therapeutic implications for

attenuating tumor growth.[4]

Extracellular Cell Membrane
Intracellular

Zinc-Citrate Zinc-Sensing Receptor
(Gq-coupled)

Binds & Activates Phospholipase C
(PLC)

Activates Inositol Trisphosphate
(IP3)

Generates Intracellular Ca2+
Release

Triggers Downstream Effects
(ERK, Akt activation,

Cell Growth & Survival)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18310092/
https://pubmed.ncbi.nlm.nih.gov/18310092/
https://www.benchchem.com/product/b10817669/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-zinc-citrate-trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zinc-Citrate signaling pathway in prostate cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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